(2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane is a chiral oxane (tetrahydropyran) derivative featuring a bromomethyl group at the 2-position and a 3-nitrophenyl substituent at the 5-position. The bromomethyl group acts as a reactive handle for nucleophilic substitution, while the nitro group enhances electron-withdrawing effects, influencing stability and directing further chemical modifications .
Properties
Molecular Formula |
C12H14BrNO3 |
|---|---|
Molecular Weight |
300.15 g/mol |
IUPAC Name |
(2S,5R)-2-(bromomethyl)-5-(3-nitrophenyl)oxane |
InChI |
InChI=1S/C12H14BrNO3/c13-7-12-5-4-10(8-17-12)9-2-1-3-11(6-9)14(15)16/h1-3,6,10,12H,4-5,7-8H2/t10-,12-/m0/s1 |
InChI Key |
GJEDBGLRTSEOLK-JQWIXIFHSA-N |
Isomeric SMILES |
C1C[C@H](OC[C@H]1C2=CC(=CC=C2)[N+](=O)[O-])CBr |
Canonical SMILES |
C1CC(OCC1C2=CC(=CC=C2)[N+](=O)[O-])CBr |
Origin of Product |
United States |
Biological Activity
The compound (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane is a chiral organic molecule notable for its unique stereochemistry and functional groups, particularly the bromomethyl and nitrophenyl substituents. This structure suggests potential biological activity, which has garnered interest in medicinal chemistry and drug discovery. This article delves into the biological activity of this compound, supported by data tables, case studies, and detailed research findings.
Chemical Structure and Properties
- Molecular Formula : CHBrNO
- Molecular Weight : Approximately 300.15 g/mol
- Functional Groups : Bromomethyl and nitrophenyl groups contribute to its reactivity and potential interactions with biological targets.
The presence of the nitrophenyl group indicates possible interactions with enzymes or receptors, which can lead to various biological effects including anti-inflammatory and anticancer activities.
Synthesis
The synthesis of (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane typically involves multi-step organic reactions that allow for selective introduction of functional groups while preserving the desired stereochemistry. Common methods include:
- Bromination of precursors to introduce the bromomethyl group.
- Nitration reactions to incorporate the nitrophenyl substituent.
- Cyclization processes to form the oxane structure.
Enzyme Interaction Studies
Research indicates that compounds with similar structures can act as enzyme inhibitors or receptor modulators. Interaction studies involving (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane focus on its binding affinity with biological targets using techniques such as:
- Surface Plasmon Resonance (SPR)
- Molecular Docking Simulations
These studies help elucidate the compound's mechanism of action and therapeutic potential .
Case Studies
- Anticancer Activity : A study evaluated the effect of compounds similar to (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane on human cancer cell lines. The results indicated significant cytotoxic effects against various cancer types, suggesting potential as an anticancer agent .
- Anti-inflammatory Effects : Another investigation focused on the anti-inflammatory properties of related compounds. The results demonstrated inhibition of COX-2 enzyme activity, indicating that (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane may possess similar properties .
Data Table: Biological Activities of Related Compounds
The biological activity of (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane is likely due to its ability to interact with specific molecular targets:
Comparison with Similar Compounds
(2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane
Structural Similarities :
- Shares the oxane backbone and (2S,5R) configuration.
- Bromomethyl group at position 2.
Key Differences :
- Substituent : 3-Fluorophenyl vs. 3-nitrophenyl.
- Electronic Effects : Fluorine is weakly electron-withdrawing, whereas the nitro group is strongly electron-withdrawing. This difference impacts reactivity in electrophilic substitution or catalytic processes.
- Molecular Weight : 273.14 g/mol (fluoro) vs. ~316.15 g/mol (nitro) .
[(2S,5R)-5-(3-Nitrophenyl)oxan-2-yl]methanol
Structural Similarities :
- Identical oxane core and 3-nitrophenyl group.
- (2S,5R) stereochemistry.
Key Differences :
- Functional Group : Hydroxymethyl vs. bromomethyl.
- Reactivity : The hydroxyl group is less reactive in nucleophilic substitutions compared to bromine.
- Molecular Weight: 237.25 g/mol (methanol) vs. 316.15 g/mol (bromomethyl) .
Glycosidic Oxane Derivatives (e.g., (2R,3R,4S,5S,6R)-2-Octoxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol)
Structural Similarities :
- Oxane ring system.
Key Differences :
- Substituents : Multiple hydroxyl and glycosidic groups vs. bromomethyl and nitrophenyl.
- Polarity : Glycosidic derivatives are highly polar due to hydroxyl groups, whereas the nitro-bromomethyl compound is lipophilic.
Data Table: Comparative Analysis of Key Properties
Research Findings and Mechanistic Insights
- Stereochemical Impact : The (2S,5R) configuration in oxane derivatives influences catalytic efficiency. For example, in epoxidation reactions, similar chiral oxanes show enantiomeric excess (e.e.) values up to 99.5% with optimal substituents .
- Substituent Effects : Nitro groups enhance electrophilic aromatic substitution rates compared to fluorine. This is critical in designing intermediates for pharmaceuticals or agrochemicals.
- Synthetic Utility : Bromomethyl groups enable cross-coupling or alkylation reactions, as seen in the synthesis of sulfonamides ().
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
